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Introduction
Phosphate-Buffered Saline (PBS) is a versatile and widely used buffer solution in biological

research, drug development, and various scientific applications. Its isotonic nature and ability to

maintain a constant pH make it an ideal medium for a multitude of procedures, including cell

culture, immunoassays, and protein chemistry.[1] This document provides a detailed protocol

for the preparation of PBS using sodium phosphate dibasic heptahydrate, ensuring a

consistent and reliable buffer for your experimental needs.

Reagent and Equipment Data
A 10X stock solution is typically prepared and subsequently diluted to a 1X working solution to

ensure accuracy and consistency. The following tables summarize the required reagents and

their quantities for preparing 1 liter of 10X and 1X PBS solutions.

Table 1: Molar Masses of Reagents
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Reagent Name Chemical Formula Molar Mass ( g/mol )

Sodium Phosphate Dibasic

Heptahydrate
Na₂HPO₄·7H₂O 268.07[2][3][4][5][6]

Potassium Phosphate

Monobasic
KH₂PO₄ 136.09[7][8][9][10]

Sodium Chloride NaCl 58.44[1][8][9][10]

Potassium Chloride KCl 74.55[7]

Table 2: Composition for 1 Liter of 10X PBS Solution

Reagent Molar Concentration (10X) Mass (grams)

Sodium Chloride (NaCl) 1.37 M 80.06

Potassium Chloride (KCl) 27 mM 2.01

Sodium Phosphate Dibasic

Heptahydrate

(Na₂HPO₄·7H₂O)

100 mM 26.81

Potassium Phosphate

Monobasic (KH₂PO₄)
18 mM 2.45

Table 3: Final Concentrations in 1X PBS Solution

Component Molar Concentration (1X)

NaCl 137 mM

KCl 2.7 mM

Na₂HPO₄ 10 mM

KH₂PO₄ 1.8 mM
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This protocol outlines the steps for preparing a 10X PBS stock solution and its subsequent

dilution to a 1X working solution.

Materials and Equipment:

Sodium Phosphate Dibasic Heptahydrate (Na₂HPO₄·7H₂O)

Potassium Phosphate Monobasic (KH₂PO₄)

Sodium Chloride (NaCl)

Potassium Chloride (KCl)

Distilled or deionized water (dH₂O)

Beakers and graduated cylinders

Magnetic stirrer and stir bar

pH meter

Autoclave

Sterile storage bottles

Procedure for Preparing 1 Liter of 10X PBS Stock Solution:

Dissolve Salts: To approximately 800 mL of dH₂O in a beaker, add the following reagents

while stirring with a magnetic stirrer:

80.06 g of NaCl

2.01 g of KCl

26.81 g of Na₂HPO₄·7H₂O

2.45 g of KH₂PO₄

Ensure Complete Dissolution: Continue stirring until all salts have completely dissolved.
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Adjust Volume: Carefully add dH₂O to bring the total volume to 1 liter.

Sterilization: Sterilize the 10X PBS solution by autoclaving at 121°C for 20 minutes.

Storage: Store the sterile 10X PBS stock solution at room temperature.

Procedure for Preparing 1X PBS Working Solution:

Dilution: To prepare 1 liter of 1X PBS, add 100 mL of the 10X PBS stock solution to 900 mL

of sterile dH₂O.

pH Verification (Optional): The pH of the 1X PBS solution should be approximately 7.4. If

necessary, the pH can be adjusted using small amounts of 1M HCl or 1M NaOH before the

final volume is reached. However, accurate weighing of the monobasic and dibasic

phosphate salts as per the protocol should yield the correct pH.

Storage: Store the 1X PBS working solution at room temperature or at 4°C for longer-term

storage.

Visualizations
Diagram 1: PBS Preparation Workflow
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A flowchart illustrating the key steps for preparing 10X and 1X PBS solutions.

Diagram 2: Phosphate Buffering System
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The equilibrium of the phosphate buffer system that maintains a stable pH in PBS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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